Cas no 932-92-3 (Cyclohexane, ethoxy-)
Cyclohexane, ethoxy- structure
Product Name:Cyclohexane, ethoxy-
Cyclohexane, ethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexane, ethoxy-
- Cyclohexylethylether
- Ether, cyclohexyl ethyl
- Ethoxycyclohexane
- Ethyl cyclohexyl ether
- Hexahydrophenetole
- 932-92-3
- Cyclohexyl ethyl ether
- GJJASJCGLOUWAC-UHFFFAOYSA-N
- Cyclohexyl ethyl ether #
- AKOS015906345
- SCHEMBL60435
- A844509
- ethoxy-cyclohexane
- DTXSID901034380
-
- Inchi： 1S/C8H16O/c1-2-9-8-6-4-3-5-7-8/h8H,2-7H2,1H3
- InChI Key： GJJASJCGLOUWAC-UHFFFAOYSA-N
- SMILES： O(CC)C1CCCCC1
Computed Properties
- Exact Mass: 128.12000
- Monoisotopic Mass: 128.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 3.3
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23000
- LogP: 2.35560
Cyclohexane, ethoxy- Customs Data
- HS CODE：2909209000
- Customs Data：
China Customs Code:
2909209000Overview:
2909209000 Naphthenic ether\Cyclic ene ether [including its halogenation,sulfonation,Nitrosative or nitrosative derivatives and the above derivatives of cyclic terpene ethers].Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Summary:
2909209000 other cyclanic, cyclenic or cyclotherpenic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Cyclohexane, ethoxy- Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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